N-{[trans-4-({[(2,3,5-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetyl]amino}methyl)cyclohexyl]carbonyl}-beta-alanine

• Molecular Formula: C27H32N2O7
• Molecular Weight: 496.6 g/mol
• IUPAC Name: 3-[[4-[[[2-(2,3,5-trimethyl-7-oxofuro[3,2-g]chromen-6-yl)acetyl]amino]methyl]cyclohexanecarbonyl]amino]propanoic acid
• InChI: InChI=1S/C27H32N2O7/c1-14-16(3)35-22-12-23-20(10-19(14)22)15(2)21(27(34)36-23)11-24(30)29-13-17-4-6-18(7-5-17)26(33)28-9-8-25(31)32/h10,12,17-18H,4-9,11,13H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key: FPHYQHSVHCVLJC-UHFFFAOYSA-N
• SMILES: CC1=C(OC2=C1C=C3C(=C(C(=O)OC3=C2)CC(=O)NCC4CCC(CC4)C(=O)NCCC(=O)O)C)C
• Canonical SMILES: CC1=C(OC2=CC3=C(C=C12)C(=C(C(=O)O3)CC(=O)NCC4CCC(CC4)C(=O)NCCC(=O)O)C)C

Description

N-{[trans-4-({[(2,3,5-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetyl]amino}methyl)cyclohexyl]carbonyl}-beta-alanine is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-{[trans-4-({[(2,3,5-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetyl]amino}methyl)cyclohexyl]carbonyl}-beta-alanine involves the inhibition of the NF-κB pathway. This pathway is involved in the regulation of inflammation and immune response. By inhibiting this pathway, N-{[trans-4-({[(2,3,5-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetyl]amino}methyl)cyclohexyl]carbonyl}-beta-alanine has been shown to have anti-inflammatory effects.
Biochemical and Physiological Effects:
N-{[trans-4-({[(2,3,5-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetyl]amino}methyl)cyclohexyl]carbonyl}-beta-alanine has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and chemokines. In addition, it has been shown to inhibit the proliferation of cancer cells. It has also been investigated for its potential use in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[trans-4-({[(2,3,5-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetyl]amino}methyl)cyclohexyl]carbonyl}-beta-alanine in lab experiments is its potential therapeutic applications. It has been shown to have anti-inflammatory and anti-tumor properties, as well as potential use in the treatment of neurodegenerative diseases. One limitation of using this compound in lab experiments is its synthesis method, which involves several steps and may be difficult to reproduce.

Future Directions

There are several future directions for the study of N-{[trans-4-({[(2,3,5-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetyl]amino}methyl)cyclohexyl]carbonyl}-beta-alanine. One direction is to investigate its potential use in the treatment of other diseases, such as autoimmune diseases and cardiovascular diseases. Another direction is to optimize its synthesis method to make it more efficient and reproducible. Additionally, further studies could be conducted to investigate its mechanism of action and to identify potential side effects.

Synthesis Methods

The synthesis method of N-{[trans-4-({[(2,3,5-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetyl]amino}methyl)cyclohexyl]carbonyl}-beta-alanine involves several steps. The first step involves the synthesis of 2,3,5-trimethyl-7-oxo-7H-furo[3,2-g]chromene-6-carboxylic acid, which is then converted to its corresponding acid chloride. The acid chloride is then reacted with N-(cyclohexylmethyl)-N-methylglycine to form the desired compound.

Scientific Research Applications

N-{[trans-4-({[(2,3,5-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetyl]amino}methyl)cyclohexyl]carbonyl}-beta-alanine has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory and anti-tumor properties. In addition, it has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.